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Compound of Interest

Compound Name: Cyclanilide

Cat. No.: B1669389 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental

results. This document provides detailed application notes and protocols for the laboratory

preparation of Cyclanilide stock solutions.

Cyclanilide is a plant growth regulator known to interfere with auxin transport and modulate

cytokinin signaling pathways.[1][2][3][4] Its low solubility in water necessitates the use of

organic solvents for the preparation of stock solutions suitable for research applications.[5] This

guide outlines the necessary materials, procedures, safety precautions, and storage conditions

for preparing and handling Cyclanilide stock solutions.

Data Presentation: Properties of Cyclanilide
A comprehensive understanding of the physicochemical properties of Cyclanilide is essential

for its proper handling and use in experiments.
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Property Value Reference

Molecular Formula C₁₁H₉Cl₂NO₃

Molecular Weight 274.10 g/mol

Appearance Light yellow, crystalline solid

Melting Point 190-195.5 °C

Solubility in Water 49 mg/L at 20 °C

Log P (Octanol-Water Partition

Coefficient)
3.25 at 21 °C

Experimental Protocols
Materials and Equipment

Cyclanilide (powder form)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Cyclanilide is toxic if swallowed and toxic to aquatic life with long-lasting effects. It is

imperative to handle this compound with care in a well-ventilated area, preferably a chemical

fume hood.

Handling: Avoid inhalation of dust and contact with skin and eyes. Wash hands thoroughly

after handling. Do not eat, drink, or smoke when using this product.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Avoid release to the environment.

Preparation of a 10 mM Cyclanilide Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Cyclanilide in DMSO, a

common solvent for nonpolar compounds in biological research.

Calculation:

To prepare a 10 mM stock solution, the required mass of Cyclanilide can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)

For 1 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L * 274.10 g/mol * 0.001 L = 2.741 mg

Procedure:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 2.74 mg of Cyclanilide powder into the tube.

Add 1 mL of cell culture grade DMSO to the tube.

Cap the tube securely and vortex thoroughly until the Cyclanilide is completely dissolved.

Visually inspect the solution to ensure no solid particles remain.

Label the tube clearly with the compound name, concentration (10 mM), solvent (DMSO),

and date of preparation.

Storage and Stability
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Proper storage is crucial to maintain the integrity of the Cyclanilide stock solution.

Short-term storage: Store the DMSO stock solution at 2-8°C for up to a few weeks.

Long-term storage: For long-term storage, aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles and store at -20°C.

Light Sensitivity: Protect the stock solution from light by using amber vials or by wrapping

clear vials in aluminum foil.

Quality Control
To ensure the quality and accuracy of your experiments, it is important to perform quality

control checks on your stock solution.

Visual Inspection: Before each use, visually inspect the stock solution for any signs of

precipitation or degradation. If any particulates are observed, the solution should be warmed

gently (e.g., in a 37°C water bath) and vortexed to redissolve the compound. If precipitation

persists, the stock solution should be discarded.

Concentration Verification (Optional): For applications requiring high precision, the

concentration of the stock solution can be verified using analytical techniques such as High-

Performance Liquid Chromatography (HPLC).

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for preparing a Cyclanilide stock

solution and its known signaling pathways.
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Experimental Workflow for Cyclanilide Stock Solution Preparation

Preparation

Storage & Handling

Application

1. Weigh Cyclanilide

2. Dissolve in DMSO

Add precise amount

3. Vortex to Homogenize

Ensure complete dissolution

4. Aliquot

5. Store at -20°C (Long-term)

6. Thaw & Dilute

7. Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Cyclanilide stock solution.
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Cyclanilide's Mode of Action on Plant Signaling Pathways
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Caption: Cyclanilide's impact on plant signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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